Cas no 2377032-51-2 (tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate)

• Product Name: tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate
• CAS No: 2377032-51-2
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• CID: 6508976
• PubChem ID: 59029493
• Update Time: 2025-07-23

tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2377032-51-2
• EN300-7448113
• tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate
• SCHEMBL1295678

• Inchi： 1S/C14H18ClNO4/c1-14(2,3)20-13(18)16-8-11(17)9-19-12-6-4-10(15)5-7-12/h4-7H,8-9H2,1-3H3,(H,16,18)
• InChI Key： YLMLVWAIXCOFHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 299.0924357g/mol
• Monoisotopic Mass: 299.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate

Introduction to tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate (CAS No. 2377032-51-2)

Tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2377032-51-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatility in chemical synthesis and biological activity. The molecular structure of tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate incorporates several key functional groups, including a chlorophenoxyl moiety and an ester-based carbamate group, which contribute to its unique reactivity and potential applications.

The chlorophenoxyl group in the compound's structure is particularly noteworthy, as it is often associated with enhanced lipophilicity and binding affinity to biological targets. This feature makes tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate a promising candidate for further investigation in drug discovery initiatives. In recent years, there has been a growing interest in developing novel carbamate derivatives as intermediates or active ingredients in pharmaceutical formulations. The presence of the 4-chloro substituent on the phenyl ring further modulates the electronic properties of the molecule, influencing its interactions with enzymes and receptors.

One of the most compelling aspects of tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate is its potential role in the development of new therapeutic agents. Carbamates have been extensively studied for their ability to act as pharmacological intermediates due to their stability and ease of functionalization. The tert-butyl group, a common protective group in organic synthesis, enhances the compound's structural integrity while allowing for selective modifications at other sites. This characteristic makes it particularly useful in multi-step synthetic pathways where regioselectivity is crucial.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate with greater accuracy. These computational tools have been instrumental in identifying potential binding pockets and interaction mechanisms, which are critical for designing molecules with improved efficacy and reduced side effects. Studies have shown that derivatives of carbamates exhibit a wide range of biological activities, including insecticidal, fungicidal, and even antiviral properties. The structural features of tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate align well with these findings, suggesting its potential as a lead compound for further development.

The agrochemical industry has also shown interest in carbamate-based compounds due to their effectiveness as pesticides and herbicides. The chlorophenoxyl moiety, in particular, has been linked to enhanced pesticidal activity by interfering with essential metabolic pathways in pests. By leveraging the structural advantages of tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate, researchers aim to develop environmentally friendly alternatives that are both potent and sustainable. This aligns with global efforts to reduce the ecological impact of agricultural practices while maintaining high crop yields.

In terms of synthetic methodologies, tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate can be synthesized through various routes, including condensation reactions between chlorinated phenols and carbamic acid derivatives. The use of modern catalytic systems has improved the efficiency and scalability of these synthetic processes, making it feasible to produce larger quantities for research purposes. Additionally, green chemistry principles have been increasingly applied to minimize waste and energy consumption during synthesis, further enhancing the sustainability of producing such compounds.

The pharmacokinetic properties of tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential and safety profile. Preliminary studies suggest that the structural features of this compound may contribute to favorable pharmacokinetic profiles, such as good solubility and bioavailability. These attributes are essential for developing drugs that can be administered orally or through other non-invasive routes.

Future research directions for tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate include exploring its interactions with specific enzymes and receptors using high-throughput screening technologies. Such screens can rapidly identify new applications or modifications that enhance its biological activity. Furthermore, interdisciplinary approaches combining organic chemistry with bioinformatics may uncover novel therapeutic targets where this compound could be utilized effectively.

The regulatory landscape also plays a significant role in guiding the development and commercialization of compounds like tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate. Compliance with international standards ensures that these substances are safe for intended use while minimizing risks to human health and the environment. Regulatory agencies often require extensive toxicological studies before approving new pharmaceuticals or agrochemicals, underscoring the importance of thorough characterization at an early stage.

In conclusion,tert-butyl N-[3-(4-chlorophenoxy)-2-oxopropyl]carbamate (CAS No. 2377032-51-2) represents a promising compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutic agents or sustainable agricultural solutions. As scientific understanding continues to evolve,this compound will likely play an increasingly important role in addressing global challenges related to health care and food security.